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Compound of Interest

Compound Name: Caloxin 2A1

Cat. No.: B12413259

A detailed examination of Caloxin peptide inhibitors targeting the Plasma Membrane Ca2+-
ATPase (PMCA), providing researchers, scientists, and drug development professionals with a
comprehensive comparative analysis of different variants. This guide includes quantitative
performance data, detailed experimental protocols, and visualizations of key biological and
experimental processes.

Caloxin peptides are a novel class of inhibitors that target the Plasma Membrane Ca2+-
ATPase (PMCA), a crucial enzyme for maintaining low intracellular calcium concentrations.
These peptides have gained significant interest as research tools and potential therapeutic
agents due to their ability to selectively inhibit different PMCA isoforms. This guide offers a
comparative overview of various Caloxin variants, their inhibitory activities, and the
experimental methodologies used for their characterization.

Performance Comparison of Caloxin Variants

The inhibitory potency of different Caloxin peptides is typically quantified by their inhibition
constant (Ki), which represents the concentration of the inhibitor required to produce half-
maximum inhibition. A lower Ki value indicates a higher binding affinity and more potent
inhibition. The table below summarizes the reported Ki values for several Caloxin variants
against different PMCA isoforms.
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Target PMCA

Caloxin Variant Ki (uM) Reference
Isoform

Caloxin 2al PMCA (general) >500 [1]

Caloxin 1b1 PMCA1 105 + 11 [1][2]

PMCA2 167 + 67 2]

PMCA3 274 + 40 [2]

PMCA4 45 + 4 [11[2]

Caloxin 1c2 PMCAL1 21+6 [1]

PMCA2 40+ 10

PMCA3 67+8

PMCA4 23+0.3 [1]

Caloxin 1b3 PMCA1 172

PMCA4 45 + 4

Mechanism of Action of Caloxin Peptides

Caloxin peptides function as allosteric inhibitors of the PMCA pump. They bind to an
extracellular domain of the enzyme, distinct from the intracellular calcium and ATP binding
sites. This binding event induces a conformational change in the pump, which in turn inhibits its
catalytic activity and the subsequent extrusion of Ca2+ from the cell. This non-competitive
inhibition mechanism makes Caloxins valuable tools for studying the role of PMCA in cellular
calcium signaling.
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Phage Display Workflow for Caloxin Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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